molecular formula C9H6Br2N2 B6162590 2-bromo-1-(3-bromophenyl)-1H-imidazole CAS No. 1282279-18-8

2-bromo-1-(3-bromophenyl)-1H-imidazole

Cat. No.: B6162590
CAS No.: 1282279-18-8
M. Wt: 302
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-1-(3-bromophenyl)-1H-imidazole, also known as BBI, is a heterocyclic compound that belongs to the family of imidazoles. It is a type of organic compound that is widely used in the chemical and pharmaceutical industries due to its unique properties. BBI is used in the synthesis of other compounds, as a catalyst in the production of drugs, and in the field of scientific research.

Scientific Research Applications

2-bromo-1-(3-bromophenyl)-1H-imidazole is used in a wide range of scientific research applications, such as in the study of enzyme inhibition, protein-protein interactions, and the development of new drugs. This compound has also been used in the study of the mechanism of action of drugs, as well as in the study of the biochemical and physiological effects of various compounds. This compound has also been used in the synthesis of other compounds, such as polymers, and in the development of new materials.

Mechanism of Action

The mechanism of action of 2-bromo-1-(3-bromophenyl)-1H-imidazole is not fully understood. However, it is believed that this compound binds to the active site of enzymes, which prevents them from performing their normal functions. This compound also binds to proteins, which can alter their structure and activity. In addition, this compound can also interact with other compounds, such as hormones, neurotransmitters, and drugs, which can affect their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of enzymes, which can lead to changes in the metabolism of cells. This compound has also been shown to inhibit the activity of proteins, which can lead to changes in the structure of proteins and their activity. This compound has also been shown to interact with other compounds, such as hormones, neurotransmitters, and drugs, which can affect their activity.

Advantages and Limitations for Lab Experiments

2-bromo-1-(3-bromophenyl)-1H-imidazole has several advantages and limitations for lab experiments. One of the advantages of using this compound is that it is relatively easy to synthesize and can be used in a variety of experiments. This compound is also relatively stable, which makes it ideal for use in long-term experiments. However, this compound is also highly toxic, which can make it difficult to use in some experiments. In addition, this compound can be expensive, which can limit its use in some experiments.

Future Directions

There are a variety of potential future directions for the use of 2-bromo-1-(3-bromophenyl)-1H-imidazole. One potential direction is the use of this compound in the development of new drugs. This compound could be used to study the mechanism of action of drugs, as well as to develop new drugs that are more effective and have fewer side effects. Another potential direction is the use of this compound in the synthesis of new materials. This compound could be used to develop new polymers and other materials that have unique properties. Finally, this compound could be used to study the biochemical and physiological effects of various compounds, which could lead to a better understanding of the human body and its functions.

Synthesis Methods

2-bromo-1-(3-bromophenyl)-1H-imidazole can be synthesized in a variety of ways, depending on the desired end product. The most common method is the reaction of 2-bromobenzaldehyde with 1-bromo-3-chloropropane in aqueous acetic acid. This reaction produces this compound as the main product, along with other by-products. Other synthesis methods include the reaction of 2-bromobenzaldehyde with 1-bromo-3-chloropropane in anhydrous acetic acid, and the reaction of 2-bromobenzaldehyde with 1-bromo-3-chloropropane in aqueous sodium hydroxide.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(3-bromophenyl)-1H-imidazole involves the bromination of 3-bromophenylacetonitrile followed by cyclization with imidazole in the presence of a base.", "Starting Materials": [ "3-bromophenylacetonitrile", "Bromine", "Imidazole", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Bromination of 3-bromophenylacetonitrile with bromine in the presence of a catalyst to yield 2-bromo-3-bromophenylacetonitrile", "Cyclization of 2-bromo-3-bromophenylacetonitrile with imidazole in the presence of a base to yield 2-bromo-1-(3-bromophenyl)-1H-imidazole" ] }

1282279-18-8

Molecular Formula

C9H6Br2N2

Molecular Weight

302

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.